
Solubility of 1,5-Diaminoanthraquinone in
Organic Solvents: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,5-Diaminoanthraquinone

Cat. No.: B086024 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the solubility of 1,5-
Diaminoanthraquinone in organic solvents. Due to a lack of publicly available quantitative

solubility data, this document focuses on providing a detailed summary of its qualitative

solubility characteristics and presents two robust experimental protocols for the precise

determination of its solubility. These methodologies, a classical gravimetric analysis and a

modern UV-Visible spectroscopic method, are outlined to enable researchers to generate

accurate and reproducible solubility data in their own laboratory settings. This guide is intended

to be a valuable resource for scientists and professionals working with 1,5-
Diaminoanthraquinone in fields such as dye synthesis, materials science, and pharmaceutical

development.

Introduction to 1,5-Diaminoanthraquinone
1,5-Diaminoanthraquinone is a synthetic organic compound, appearing as a red to purple

crystalline solid. It belongs to the anthraquinone family of dyes and pigments. The presence of

two amino groups on the anthraquinone core significantly influences its chemical and physical

properties, including its solubility. Understanding the solubility of this compound in various

organic solvents is crucial for its application in chemical synthesis, formulation development,

and materials science.
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Qualitative Solubility Profile
While specific quantitative solubility data for 1,5-Diaminoanthraquinone is not readily

available in the reviewed literature, a general qualitative solubility profile has been established.

Insoluble: Water.[1]

Slightly Soluble: Ethanol, Ether, Benzene, Acetone, Chloroform.

Soluble: Dimethyl sulfoxide (DMSO), Hot Nitrobenzene, Dimethylformamide (DMF).[2]

The solubility of 1,5-Diaminoanthraquinone is influenced by several factors, including the

polarity of the solvent, temperature, and the presence of specific functional groups that can

engage in hydrogen bonding.[3] Generally, its solubility is greater in polar aprotic solvents and

at elevated temperatures.[3]

Quantitative Solubility Data
A thorough review of scientific literature and chemical databases did not yield specific

quantitative solubility data (e.g., in g/100 mL or mol/L) for 1,5-Diaminoanthraquinone in a

range of organic solvents. The absence of this data necessitates experimental determination to

support research and development activities. The following sections provide detailed protocols

for this purpose.

Experimental Protocols for Solubility Determination
Two primary methods for the accurate determination of the solubility of 1,5-
Diaminoanthraquinone are presented below.

Gravimetric Method
This classical method involves the preparation of a saturated solution, followed by the

evaporation of the solvent to determine the mass of the dissolved solute.

4.1.1. Apparatus and Reagents

1,5-Diaminoanthraquinone (high purity)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9438958.htm
https://pubmed.ncbi.nlm.nih.gov/19707859/
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.solubilityofthings.com/15-diaminoanthracene-910-dione
https://www.solubilityofthings.com/15-diaminoanthracene-910-dione
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.benchchem.com/product/b086024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Selected organic solvent (analytical grade)

Analytical balance (± 0.0001 g)

Thermostatic shaker or water bath

Vials with airtight caps

Syringe filters (chemically compatible with the solvent)

Pre-weighed glass vials for evaporation

Oven or vacuum oven

4.1.2. Experimental Procedure

Preparation of Saturated Solution:

Add an excess amount of 1,5-Diaminoanthraquinone to a known volume of the selected

organic solvent in a sealed vial. The presence of undissolved solid is essential to ensure

saturation.

Place the vial in a thermostatic shaker or water bath set to the desired temperature.

Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

Sample Collection and Filtration:

Once equilibrium is achieved, allow the solution to stand undisturbed at the set

temperature for at least 2 hours to allow the excess solid to settle.

Carefully draw a known volume of the supernatant using a pre-heated syringe to prevent

precipitation upon cooling.

Immediately filter the solution through a chemically compatible syringe filter into a pre-

weighed glass vial.
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Solvent Evaporation and Weighing:

Place the vial containing the filtered saturated solution in an oven or vacuum oven at a

temperature sufficient to evaporate the solvent without decomposing the solute.

Once the solvent is completely evaporated, cool the vial in a desiccator to room

temperature.

Weigh the vial containing the dried 1,5-Diaminoanthraquinone.

4.1.3. Calculation of Solubility

The solubility can be calculated using the following formula:

Solubility (g/L) = (Mass of vial with solute - Mass of empty vial) / Volume of filtered solution (L)

UV-Visible Spectroscopic Method
This method is suitable for compounds that absorb light in the UV-Visible range and offers a

faster, more sensitive alternative to the gravimetric method.

4.2.1. Apparatus and Reagents

1,5-Diaminoanthraquinone (high purity)

Selected organic solvent (spectroscopic grade)

UV-Visible Spectrophotometer

Quartz cuvettes

Analytical balance (± 0.0001 g)

Volumetric flasks and pipettes

Thermostatic shaker or water bath

Syringe filters
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4.2.2. Experimental Procedure

Determination of Maximum Wavelength (λmax):

Prepare a dilute solution of 1,5-Diaminoanthraquinone in the chosen solvent.

Scan the solution using the UV-Visible spectrophotometer to determine the wavelength of

maximum absorbance (λmax).

Preparation of Calibration Curve:

Prepare a series of standard solutions of 1,5-Diaminoanthraquinone of known

concentrations in the selected solvent.

Measure the absorbance of each standard solution at the determined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve. The plot

should be linear and pass through the origin (or be corrected for a blank). Determine the

equation of the line (Beer-Lambert Law: A = εbc, where A is absorbance, ε is the molar

absorptivity, b is the path length, and c is the concentration).

Preparation and Analysis of Saturated Solution:

Prepare a saturated solution of 1,5-Diaminoanthraquinone as described in the

gravimetric method (Section 4.1.2, step 1).

After reaching equilibrium, withdraw a sample of the supernatant and filter it as described

previously (Section 4.1.2, step 2).

Dilute a precise volume of the filtered saturated solution with the solvent to a concentration

that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

4.2.3. Calculation of Solubility

Use the equation of the calibration curve to determine the concentration of the diluted

solution.
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Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Solubility (g/L) = Concentration of diluted solution (g/L) x Dilution factor

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Preparation of Saturated Solution

Sampling and Filtration

Analysis

Gravimetric Method Spectroscopic Method

Result

Add excess solute to solvent in a sealed vial

Equilibrate at constant temperature with agitation

Allow excess solid to settle

Withdraw supernatant with a pre-heated syringe

Filter through a compatible syringe filter

Collect filtrate in a pre-weighed vial Dilute filtrate to a known concentration

Evaporate solvent

Weigh the dried solute

Calculate Solubility (g/L or mol/L)

Measure absorbance at λmax

Calculate concentration using calibration curve
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Caption: Experimental workflow for solubility determination.
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Conclusion
This technical guide serves as a foundational resource for researchers and professionals

engaged in work involving 1,5-Diaminoanthraquinone. While quantitative solubility data in

organic solvents is not readily available in the public domain, this guide provides the necessary

qualitative background and detailed experimental protocols to empower researchers to

determine this critical parameter accurately. The provided methodologies, if followed diligently,

will yield reliable data essential for advancing research and development in various scientific

and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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